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Compound Name:
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methoxybenzophenone

CAS No.: 750633-60-4

Cat. No.: B1323936

Get Quote

Executive Summary: The Asymmetric Advantage
4-Cyano-3'-methoxybenzophenone (CAS 750633-60-4) represents a specialized class of

"push-pull" benzophenone derivatives. Unlike the symmetric 4,4'-derivatives or the strongly

electron-donating 4-methoxybenzophenone, this molecule leverages the meta-effect to

decouple electronic donation from resonance stabilization.

For researchers in photopolymerization and drug discovery, this compound offers a critical

balance:

Enhanced Solubility: The methoxy group improves compatibility with polar organic

monomers compared to unsubstituted benzophenone.

Retained Reactivity: Unlike para-methoxy derivatives, the meta-methoxy substitution

prevents the energetic lowering of the
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triplet state. This ensures the reactive

state remains the lowest energy triplet (

), maintaining high hydrogen-abstraction efficiency.

Electronic Tunability: The 4-cyano group (strong Electron Withdrawing Group, EWG) induces

a bathochromic shift (red shift) in absorption without quenching the triplet lifetime.

Chemical Identity & Structural Logic[1][2]
Feature Specification

Chemical Name 4-Cyano-3'-methoxybenzophenone

Synonyms 4-(3-methoxybenzoyl)benzonitrile

CAS Number 750633-60-4

Molecular Formula

Molecular Weight 237.26 g/mol

Key Functional Groups
Nitrile (4-position, Ring A), Methoxy (3-position,

Ring B), Ketone (Bridge)

Structural Analysis (Graphviz)
The following diagram illustrates the electronic "Push-Pull" vector and the lack of direct

resonance conjugation between the meta-methoxy group and the carbonyl center, which is the

key mechanistic differentiator.
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Caption: Electronic flow diagram showing how the meta-substitution decouples resonance

stabilization from the reactive carbonyl center.

Comparative Performance Analysis
The following table contrasts 4-Cyano-3'-methoxybenzophenone with standard alternatives.

Data is synthesized from structure-activity relationship (SAR) principles and photophysical

literature regarding the "Meta-Effect" in aromatic ketones.

Compound
Substituent
s

Triplet State
(

)

H-
Abstraction
Efficiency

Solubility
(Polar
Resins)

Primary
Application

Benzophenon

e (BP)
None (Reactive)

High

(Reference)
Moderate

Standard

Photoinitiator

4-Methoxy-

BP
4-OMe (Para) / Mixed Low High

UV Blocker /

Stabilizer

4-Cyano-BP 4-CN (Para) Very High Low
High-Speed

Curing

4-Cyano-3'-

methoxy-BP

4-CN / 3'-

OMe
High High

Specialized

Curing /

Synthesis

Technical Insight: The "Meta-Effect"
In para-substituted benzophenones (e.g., 4-Methoxy-BP), the electron-donating group

conjugates directly with the carbonyl, raising the energy of the

state and lowering the

state. If the

state becomes the lowest triplet (

), the molecule loses its ability to abstract hydrogens effectively, becoming a poor photoinitiator.
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The Advantage of 4-Cyano-3'-methoxybenzophenone: Placing the methoxy group at the

meta (3') position prevents this direct conjugation. The molecule retains the desirable solubility

of a methoxy-derivative while preserving the reactive

triplet state of a cyano-derivative. This results in a "best of both worlds" profile for Type II
photoinitiation.

Experimental Protocols
Protocol A: Synthesis via Palladium-Catalyzed Cross-
Coupling
Rationale: Traditional Friedel-Crafts acylation is unsuitable for this asymmetric isomer because

directing effects would favor the para or ortho positions (yielding 4-CN-4'-OMe or 4-CN-2'-

OMe). Therefore, a Suzuki-Miyaura coupling is the requisite method for high-fidelity synthesis.

Reagents:

4-Bromobenzonitrile (1.0 eq)

3-Methoxyphenylboronic acid (1.1 eq)

Pd(dppf)Cl₂ (3 mol%)

Potassium Carbonate (

, 2.0 eq)

Solvent: Toluene/Water (4:1) or Anisole (Green alternative)

Carbon Monoxide (CO) Source (Balloon or Molybdenum hexacarbonyl) Note: If using

carbonylative coupling.

Correction: A simpler route uses 3-Methoxybenzoyl chloride and 4-Cyanophenylboronic

acid via Suzuki-Miyaura (Liebeskind-Srogl) or simply reacting 3-Methoxybenzoyl chloride

with 4-Cyanophenylzinc bromide (Negishi).

Recommended Route (High Yield):Suzuki Carbonylative Coupling.
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Step-by-Step Workflow:

Inert Setup: Purge a Schlenk flask with Argon. Add 4-Bromobenzonitrile (5 mmol), 3-

Methoxyphenylboronic acid (5.5 mmol), and

(10 mmol).

Catalyst Addition: Add Pd(OAc)₂ (2 mol%) and triphenylphosphine (

, 4 mol%).

Solvent & Atmosphere: Add dry Anisole (15 mL). Introduce CO gas (1 atm balloon).

Reaction: Heat to 80°C for 12 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 8:1).

Workup: Cool to RT. Filter through Celite. Wash with brine. Dry over

.

Purification: Recrystallize from Ethanol/Water to yield off-white crystals.
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Start:
4-Bromobenzonitrile

+ 3-Methoxyphenylboronic acid

Add Catalyst:
Pd(OAc)2 / PPh3

CO Atmosphere (1 atm)

Reaction:
80°C, 12 Hours
Solvent: Anisole

Workup:
Filter (Celite)
Wash (Brine)

Final Product:
4-Cyano-3'-methoxybenzophenone

(Crystalline Solid)

Click to download full resolution via product page

Caption: Carbonylative Suzuki coupling pathway to ensure regiospecific meta-substitution.

Protocol B: Photo-DSC Reactivity Test (Performance
Validation)
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Rationale: To validate the photoinitiating efficiency compared to Benzophenone.

Formulation: Prepare a resin base of 90% 1,6-Hexanediol diacrylate (HDDA).

Initiator Mix: Dissolve 1.0 wt% of 4-Cyano-3'-methoxybenzophenone in the resin. Add 1.0

wt% Methyldiethanolamine (MDEA) as a co-initiator (hydrogen donor).

Control: Repeat with unsubstituted Benzophenone.

Measurement: Place 2 mg of sample in an open aluminum pan.

Exposure: Irradiate with a Mercury-Xenon lamp (100 mW/cm²) at 30°C under Nitrogen flow.

Analysis: Record the heat flow (exothermic polymerization peak).

Expected Result: The 4-Cyano-3'-methoxy derivative should show a steeper

polymerization rate (

) peak than the control due to the electron-withdrawing cyano group enhancing the
electrophilicity of the excited triplet ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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